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Compound of Interest

Compound Name: Arsenous acid

CAS No.: 13464-58-9

Cat. No.: B1216624

Get Quote

An In-depth Examination of the Chemical Identity, Biological Activity, and Methodologies

Associated with Arsenous Acid.

Arsenous acid, an inorganic arsenic compound, has garnered significant attention within the

scientific community due to its paradoxical roles as both a potent toxin and a therapeutic agent.

This guide provides a detailed overview of its chemical identifiers, physicochemical properties,

relevant experimental protocols, and its impact on critical cellular signaling pathways, offering a

valuable resource for researchers, scientists, and professionals in drug development.

Core Identifiers and Physicochemical Properties
Arsenous acid, with the chemical formula H₃AsO₃ or As(OH)₃, exists in aqueous solutions and

is formed by the hydrolysis of arsenic trioxide (As₂O₃).[1][2][3] It is a weak acid with a pKa₁ of

approximately 9.2.[2][3][4] The compound has not been isolated as a pure material.[2] The

following tables summarize the key identifiers and quantitative data for arsenous acid.

Table 1: Chemical Identifiers for Arsenous Acid
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Physicochemical Properties of Arsenous Acid

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Unlock Full Protocol on Website

Experimental Protocols
Preparation of Arsenous Acid Solution
A standard method for preparing an aqueous solution of arsenous acid involves the

dissolution of its anhydride, arsenic trioxide (As₂O₃).

Methodology:

Weigh the desired amount of high-purity arsenic trioxide powder.

Add the powder to deionized water. The dissolution process is slow.[2]
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Gentle heating can facilitate the dissolution of arsenic trioxide to form arsenous acid.[3] The

equilibrium for this hydrolysis is: As₂O₃ + 3H₂O ⇌ 2H₃AsO₃.[3]

Once dissolved, the solution can be filtered to remove any particulate matter.

In Vitro Assay for Inorganic Arsenic Methylation
This protocol is adapted from a method for studying the methylation of arsenicals.

Methodology:

Prepare a reaction mixture containing the necessary buffer (e.g., Tris-HCl), a reducing agent,

and the source of methyl groups, S-Adenosylmethionine (AdoMet).

Initiate the reaction by adding the arsenous acid substrate.

Incubate the mixture under controlled temperature and time conditions.

Terminate the reaction and analyze the formation of methylated arsenic species using

techniques such as High-Performance Liquid Chromatography (HPLC) coupled with

Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Impact on Cellular Signaling Pathways
Arsenous acid and its precursor, arsenic trioxide, exert profound effects on various

intracellular signaling pathways, which are central to their therapeutic efficacy and toxicity.

These compounds are known to induce apoptosis, inhibit cell growth and angiogenesis, and

promote cell differentiation.[7][8]

Arsenic Trioxide and the PI3K/Akt Signaling Pathway
Arsenic trioxide has been shown to inhibit the Phosphoinositide 3-kinase (PI3K)/Akt pathway, a

critical regulator of cell proliferation and survival.[9] Inhibition of this pathway contributes to the

pro-apoptotic effects of arsenic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1216624?utm_src=pdf-body-href
https://www.benchchem.com/product/b1216624?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216624?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. What is the mechanism of Arsenious Acid? [synapse.patsnap.com]

2. Arsenous acid - Wikipedia [en.wikipedia.org]

3. grokipedia.com [grokipedia.com]

4. taylorandfrancis.com [taylorandfrancis.com]

5. Arsenous acid | AsH3O3 | CID 545 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Chemistry of Arsenic - Arsenic - NCBI Bookshelf [ncbi.nlm.nih.gov]

7. Mechanisms of action of arsenic trioxide - PubMed [pubmed.ncbi.nlm.nih.gov]

8. aacrjournals.org [aacrjournals.org]

9. What is the mechanism of Arsenic Trioxide? [synapse.patsnap.com]

To cite this document: BenchChem. [Arsenous Acid: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1216624#arsenous-acid-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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